Cas no 1806337-30-3 (3-Fluoro-4-methoxypyridine-2-sulfonyl chloride)

• Product Name: 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride
• CAS No: 1806337-30-3
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• CID: 4906290
• Update Time: 2025-06-23

3-Fluoro-4-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C6H5ClFNO3S/c1-12-4-2-3-9-6(5(4)8)13(7,10)11/h2-3H,1H3
• InChI Key： JSFAZRKXYAAOJV-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C=CN=1)OC)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride

3-Fluoro-4-Methoxypyridine-2-Sulfonyl Chloride: A Comprehensive Overview of its Chemical Properties, Applications, and Research Progress

3-Fluoro-4-methoxypyridine-2-sulfonyl chloride (CAS No. 1806337-30-3) is a synthetic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound combines aromatic pyridine ring with sulfonyl chloride functionality, creating a versatile scaffold for drug development. Recent studies have highlighted its role in modulating biological pathways related to inflammation, neurodegeneration, and metabolic disorders.

The molecular structure of 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride consists of a pyridine ring substituted with fluorine and methoxy groups, connected to a sulfonyl chloride moiety. This configuration allows for diverse chemical reactivity, enabling the formation of various derivatives through nucleophilic substitution reactions. The presence of the sulfonyl chloride group makes it a valuable intermediate in the synthesis of sulfonamide-based drugs, which are known for their broad therapeutic applications in infectious diseases and oncology.

Recent advances in medicinal chemistry have demonstrated the potential of 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride as a building block for the development of novel antifungal agents. A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide derivatives derived from this compound, which showed enhanced activity against drug-resistant fungal strains. The fluorine atom at the 3-position was found to significantly improve the compound's metabolic stability, a critical factor in drug development.

In the field of neuropharmacology, 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride has been explored for its potential in treating neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2023 indicated that derivatives of this compound could modulate the activity of specific neurotransmitter receptors, offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group at the 4-position was identified as crucial for maintaining the compound's selectivity toward these receptors.

The synthesis of 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride typically involves multi-step organic reactions, including the formation of the pyridine ring and subsequent functionalization of the sulfonyl chloride group. A 2023 paper in Organic & Biomolecular Chemistry described an efficient method using microwave-assisted synthesis to produce this compound with high yield and purity. This approach not only reduces reaction time but also minimizes the use of hazardous solvents, aligning with the principles of green chemistry.

From a pharmacokinetic perspective, 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride exhibits favorable properties that make it an attractive candidate for drug development. Its ability to cross the blood-brain barrier, as demonstrated in a 2023 study published in Drug Metabolism and Disposition, suggests potential applications in central nervous system disorders. The compound's solubility profile and metabolic stability were further optimized through structural modifications, enhancing its bioavailability in vivo.

Recent research has also focused on the application of 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride in the development of targeted therapies for cancer. A 2023 study in Cancer Research explored its potential as a prodrug for certain chemotherapeutic agents. The sulfonyl chloride functionality was found to enable controlled release of active pharmaceutical ingredients, improving treatment efficacy while reducing systemic toxicity. This approach represents a significant advancement in personalized medicine strategies.

The compound's versatility extends to its use in materials science, where it has been employed as a precursor for the synthesis of functional polymers. A 2023 paper in Advanced Materials described the creation of a novel polymer-based drug delivery system using derivatives of 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride. This system demonstrated sustained release of therapeutic agents, offering potential applications in chronic disease management and regenerative medicine.

Despite its promising properties, the development of 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride as a therapeutic agent faces challenges related to its chemical stability and potential side effects. Ongoing research aims to address these issues through structural optimization and formulation development. A 2023 review in Pharmaceutical Research highlighted the importance of in vitro and in vivo studies in evaluating the compound's safety profile and therapeutic potential.

As the field of pharmaceutical chemistry continues to evolve, 3-Fluoro-4-methoxypyridine-2-sulfonyl chloride remains a subject of intense research due to its unique chemical properties and potential applications. Its role as a versatile synthetic intermediate underscores the importance of continued investigation into its reactivity and biological activity. The compound's potential to contribute to the development of new therapies for a wide range of diseases highlights its significance in modern drug discovery efforts.